
Methiomeprazine hydrochloride molecular
formula and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methiomeprazine hydrochloride

Cat. No.: B089166 Get Quote

In-Depth Technical Guide: Methiomeprazine
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and putative mechanisms of action of methiomeprazine hydrochloride. The

information is intended to support research and development activities in the fields of

pharmacology and medicinal chemistry.

Core Physicochemical Data
The fundamental molecular properties of methiomeprazine hydrochloride are summarized

below. This data is essential for the preparation of solutions, analytical method development,

and interpretation of experimental results.
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Property Value

Molecular Formula C₁₉H₂₅ClN₂S₂

Molecular Weight 381.0 g/mol

IUPAC Name
N,N,2-trimethyl-3-(2-methylsulfanylphenothiazin-

10-yl)propan-1-amine;hydrochloride

CAS Number 14056-64-5

Putative Mechanism of Action: Receptor
Antagonism
Methiomeprazine is a phenothiazine derivative and is anticipated to exert its pharmacological

effects primarily through the antagonism of dopamine and serotonin receptors. The primary

targets are likely the Dopamine D2 receptor and the Serotonin 2A (5-HT2A) receptor.

Dopamine D2 Receptor Signaling Pathway (Antagonism)
Dopamine D2 receptors are G protein-coupled receptors (GPCRs) that couple to Gαi/o

proteins. Activation of this pathway typically leads to the inhibition of adenylyl cyclase, reducing

intracellular cyclic AMP (cAMP) levels. Antagonism of the D2 receptor by methiomeprazine
hydrochloride would block this signaling cascade.
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Dopamine D2 Receptor Antagonism by Methiomeprazine.
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Serotonin 2A (5-HT2A) Receptor Signaling Pathway
(Antagonism)
The 5-HT2A receptor is a GPCR that couples to Gαq proteins. Activation of this pathway

stimulates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and

diacylglycerol (DAG). These second messengers, in turn, increase intracellular calcium and

activate protein kinase C (PKC). Methiomeprazine hydrochloride is expected to block this

signaling pathway.[1][2][3]
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Sample Preparation

Analytical Characterization

Data Analysis

Obtain Methiomeprazine HCl Sample

Dissolve in appropriate solvent
(e.g., Methanol, Water)

Prepare Standard Solutions
(for calibration curve)

UV-Vis Spectroscopy
(Determine λmax)

RP-HPLC
(Purity and Quantification)

Analyze Spectra and Chromatograms

Mass Spectrometry
(Confirm Molecular Weight)

LC-MS

Quantify Concentration
(using calibration curve)

Report Findings
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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